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Compound of Interest

Compound Name: Ethoxysulfuron

Cat. No.: B163688

For Researchers, Scientists, and Agricultural Development Professionals

This guide provides an objective comparison of the performance of ethoxysulfuron and
traditional hand weeding for weed management in sugarcane cultivation. The information
presented is synthesized from peer-reviewed research, focusing on experimental data to inform
weed control strategies.

Executive Summary

Field studies demonstrate that while hand weeding remains the most effective method for
minimizing weed presence and maximizing sugarcane yield, the herbicide ethoxysulfuron
presents a viable and economically advantageous alternative, particularly at higher application
rates. In a two-year study, hand weeding thrice at 30, 60, and 90 days after planting (DAP)
consistently resulted in the highest cane yield. However, ethoxysulfuron applied at 60 g/ha
showed comparable efficacy in controlling key weeds like Cyperus rotundus and several broad-
leaved species, leading to significantly higher yields than untreated plots and performing on par
with slightly lower application rates. From an economic standpoint, the use of ethoxysulfuron
can result in significant cost savings compared to the labor-intensive process of manual
weeding.

Quantitative Data Comparison

The following tables summarize the key findings from a field experiment conducted over two
consecutive years (2009-10 and 2010-11) in Pantnagar, Uttarakhand, India. The experiment
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compared different treatments, including a weedy check (no weed control), various doses of
ethoxysulfuron, and hand weeding.

Table 1: Effect of Ethoxysulfuron and Hand Weeding on Weed Density (plants/m?) in

Sugarcane
Treatment 2009 (30 DAA) 2009 (60 DAA) 2010 (30 DAA) 2010 (60 DAA)
Weedy Check 25.7 30.3 28.3 33.7
Ethoxysulfuron
7.3 9.7 8.0 10.3
@ 46.87 g/ha
Ethoxysulfuron
6.0 8.0 6.7 8.7
@ 56.25 g/ha
Ethoxysulfuron
5.7 7.7 6.3 8.3
@ 60 g/ha
Hand Weeding
5.7 4.7 6.0

(30, 60, 90 DAP)

*DAA - Days After Application

Table 2: Effect of Ethoxysulfuron and Hand Weeding on Weed Dry Weight (g/m?) in
Sugarcane
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Treatment 2009 (30 DAA) 2009 (60 DAA) 2010 (30 DAA) 2010 (60 DAA)
Weedy Check 110.3 145.7 115.0 152.3
Ethoxysulfuron

35.7 48.3 38.3 51.0
@ 46.87 g/ha
Ethoxysulfuron

29.7 40.0 32.0 42.7
@ 56.25 g/ha
Ethoxysulfuron

28.0 38.3 30.3 40.7
@ 60 g/ha
Hand Weeding

25.7 20.3 27.3

(30, 60, 90 DAP)

*DAA - Days After Application

Table 3: Effect of Ethoxysulfuron and Hand Weeding on Sugarcane Cane Yield (t/ha)

Treatment 2009 2010 Average
Weedy Check 47.5 48.7 48.1
Ethoxysulfuron @

85.3 88.2 86.75
46.87 g/ha
Ethoxysulfuron @

98.2 105.7 101.95
56.25 g/ha
Ethoxysulfuron @ 60

100.3 107.2 103.75
g/ha
Hand Weeding (30,

102.0 108.3 105.15

60, 90 DAP)

Economic Analysis

An economic comparison reveals the potential for significant cost savings with the use of
ethoxysulfuron over manual hand weeding. The cost of manual weeding in sugarcane in India
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can be substantial, while the cost of ethoxysulfuron application is generally lower.

Table 4: lllustrative Economic Comparison of Ethoxysulfuron vs. Hand Weeding in Sugarcane

(per hectare)

Cost Component Ethoxysulfuron (60 g/ha)

Hand Weeding (3 times)

Input Cost

Herbicide (Ethoxysulfuron 15%
X 1,840 (approx. 400g/ha)

WDG)
Labor for Application
] X 500 -
(spraying)
_ X 9,000 (approx. 30 labor-days
Labor for Weeding -
@ X300/day)
Total Cost X 2,340 X 9,000
Net Return (based on average
yield and illustrative price of
X3,000/tonne)
Gross Income X 3,11,250 X 3,15,450
Net Income X 3,08,910 X 3,06,450
Benefit-Cost Ratio (Gross
133.0 35.1

Income / Total Cost)

Disclaimer: The prices for herbicide and labor are estimates and can vary based on location,

supplier, and time. The sugarcane price is illustrative. This analysis is for comparative purposes

only.

Experimental Protocols

The data presented is based on a field experiment with the following methodology:

o Experimental Design: Randomized Block Design with three replications.
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o Crop: Sugarcane (variety 'Co Pant 90223").
e Planting: Row spacing of 75 cm.
e Treatments:

o Weedy Check (no weed control).

o Ethoxysulfuron applied at 46.87, 56.25, and 60 g/ha. The herbicide was applied at the 3-
4 leaf stage of the predominant weed, Cyperus rotundus.

o Hand Weeding performed three times at 30, 60, and 90 days after planting (DAP).
» Data Collection:

o Weed Density and Dry Weight: Measured at 30 and 60 days after herbicide application
(DAA) using a 0.5m x 0.5m quadrat placed randomly at two spots in each plot.

o Sugarcane Yield: Millable canes were harvested from the net plot area at maturity, and the
cane yield was recorded in tonnes per hectare.

o Sugarcane Growth Parameters:

» Plant Height: Measured from the ground level to the top visible dewlap of the sugarcane
stalk.

» Stalk Girth: While not detailed in the primary cited study, a common practice involves
measuring the diameter of the stalk at three points (base, middle, and top) and
calculating the average.

Visualized Experimental Workflow
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Experimental Setup

Field Preparation & Sugarcane Planting
(Variety: Co Pant 90223, Row Spacing: 75 cm)

A 4

Randomized Block Design
(3 Replications)
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 To cite this document: BenchChem. [Ethoxysulfuron vs. Hand Weeding in Sugarcane: A
Comparative Performance Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b163688#ethoxysulfuron-performance-compared-to-
hand-weeding-in-sugarcane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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